Cas no 6301-31-1 (1-Cyclohexyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile)
6301-31-1 structure
Product Name:1-Cyclohexyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile
CAS No:6301-31-1
MF:C11H13N3O2
MW:219.239822149277
CID:854880
PubChem ID:239271
Update Time:2025-04-19
1-Cyclohexyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-Cyclohexyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile
- 1-Cyclohexyl-1,2,3,4-tetrahydro-2,4-dioxopyrimidine-5-carbonitrile
- 1-Cyclohexyl-2,4-dioxo-1,2,3,4-tetrahydro-pyrimidine-5-carbonitrile
- 1-cyclohexyl-2,4-dioxo-pyrimidine-5-carbonitrile
- 1-cyclohexyl-2,4-dioxopyrimidine-5-carbonitrile
- JLSXEXIHECOGFB-UHFFFAOYSA-N
- NSC-44193
- IDI1_032659
- 1-Cyclohexyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile
- SB59460
- CCG-50943
- 6301-31-1
- AI-389/13151001
- HMS1528O09
- AKOS022173229
- CS-0326791
- SR-01000640280-1
- DB-073243
- 1-Cyclohexyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile #
- NSC44193
- DTXSID00286206
- Maybridge4_002781
- Pyrimidine-5-carbonitrile, 1,2,3,4-tetrahydro-1-cyclohexyl-2,4-dioxo-
- F81493
-
- MDL： MFCD00203467
- Inchi： 1S/C11H13N3O2/c12-6-8-7-14(11(16)13-10(8)15)9-4-2-1-3-5-9/h7,9H,1-5H2,(H,13,15,16)
- InChI Key： JLSXEXIHECOGFB-UHFFFAOYSA-N
- SMILES： O=C1NC(C(C#N)=CN1C1CCCCC1)=O
Computed Properties
- Exact Mass: 219.10089
- Monoisotopic Mass: 219.100777
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 399
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 73.2
- XLogP3: 0.9
Experimental Properties
- Density: 1.29
- Refractive Index: 1.58
- PSA: 73.2
1-Cyclohexyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile Security Information
- Hazardous Material transportation number：3439
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： 22-26-3/7-36/37
1-Cyclohexyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM164835-10g |
1-Cyclohexyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile |
6301-31-1 | 95% | 10g |
$396 | 2021-08-05 | |
| Chemenu | CM164835-5g |
1-Cyclohexyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile |
6301-31-1 | 95% | 5g |
$*** | 2023-05-30 | |
| eNovation Chemicals LLC | Y1266684-1g |
1-Cyclohexyl-1,2,3,4-tetrahydro-2,4-dioxopyrimidine-5-carbonitrile |
6301-31-1 | 97% | 1g |
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| eNovation Chemicals LLC | Y1266684-5g |
1-Cyclohexyl-1,2,3,4-tetrahydro-2,4-dioxopyrimidine-5-carbonitrile |
6301-31-1 | 97% | 5g |
$975 | 2023-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1397461-5g |
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6301-31-1 | 95+% | 5g |
￥2911.00 | 2024-05-06 | |
| Ambeed | A523255-5g |
1-Cyclohexyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile |
6301-31-1 | 95+% | 5g |
$262.0 | 2024-08-02 | |
| Ambeed | A523255-1g |
1-Cyclohexyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile |
6301-31-1 | 98% | 1g |
$175.0 | 2025-04-18 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | A01_150166-1g |
1-Cyclohexyl-1,2,3,4-tetrahydro-2,4-dioxopyrimidine-5-carbonitrile, 97% |
6301-31-1 | 97% | 1g |
¥1032.00 | 2025-04-13 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | A01_150166-5g |
1-Cyclohexyl-1,2,3,4-tetrahydro-2,4-dioxopyrimidine-5-carbonitrile, 97% |
6301-31-1 | 97% | 5g |
¥3870.00 | 2025-04-13 |
1-Cyclohexyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:6301-31-1)1-Cyclohexyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile
Order Number:A932409
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:08
Price ($):236.0
Email:sales@amadischem.com
1-Cyclohexyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:6301-31-1)1-Cyclohexyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile
Purity:99%
Quantity:5g
Price ($):236.0